Cas no 1219902-14-3 (N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide)

• Product Name: N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide
• CAS No: 1219902-14-3
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 6092113
• PubChem ID: 49676640
• Update Time: 2025-05-19

N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide
• N-[4-[2-methoxyethyl(thiophen-3-ylmethyl)sulfamoyl]phenyl]-2-methylpropanamide
• F5854-4887
• AKOS024522924
• N-{4-[(2-methoxyethyl)[(thiophen-3-yl)methyl]sulfamoyl]phenyl}-2-methylpropanamide
• N-(4-(N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)sulfamoyl)phenyl)isobutyramide
• 1219902-14-3
• VU0524287-1

• Inchi： 1S/C18H24N2O4S2/c1-14(2)18(21)19-16-4-6-17(7-5-16)26(22,23)20(9-10-24-3)12-15-8-11-25-13-15/h4-8,11,13-14H,9-10,12H2,1-3H3,(H,19,21)
• InChI Key： RJKZMKAKEPAOIU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N(CCOC)CC2C=CSC=2)(=O)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 396.11774960g/mol
• Monoisotopic Mass: 396.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide

Introduction to N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide (CAS No. 1219902-14-3)

N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide, a compound with the chemical identifier CAS No. 1219902-14-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule is characterized by its complex arrangement of functional groups, including thiophen-3-yl and methylsulfamoyl moieties, which contribute to its unique chemical and biological properties.

The N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide molecule is synthesized through a series of carefully orchestrated chemical reactions that ensure the precise arrangement of its constituent parts. The presence of the thiophen-3-yl group, a heterocyclic aromatic ring system, is particularly noteworthy as it is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. This feature has made thiophene derivatives valuable in the development of drugs targeting neurological disorders, inflammation, and other diseases.

In recent years, there has been a growing body of research demonstrating the therapeutic potential of molecules containing the methylsulfamoyl group. This functional group is often incorporated into drug candidates due to its ability to enhance binding affinity and selectivity towards specific biological receptors. The combination of these features in N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide suggests that it may possess unique pharmacological properties that could be exploited for therapeutic applications.

The synthesis of N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, allows for the efficient construction of the complex molecular framework. These synthetic strategies are critical in producing compounds with the desired structural features and biological activity.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain. Studies have shown that molecules containing the methylsulfamoyl group can interact with enzymes and receptors involved in these pathways, leading to reduced inflammation and analgesic effects. The presence of the thiophen-3-yl moiety further enhances its potential by providing additional interaction points with biological targets. This dual functionality makes N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide a promising candidate for further investigation.

The pharmacological evaluation of N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing prostaglandins and leukotrienes, which are mediators of inflammation and pain. By inhibiting their activity, N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide may offer a new approach to treating inflammatory conditions.

In addition to its anti-inflammatory properties, this compound has shown potential in preclinical models as an analgesic agent. Animal studies have indicated that it can effectively reduce pain responses without causing significant side effects. This suggests that N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide may be a viable alternative or adjunct therapy for patients suffering from chronic pain conditions.

The structural features of N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide also make it an attractive candidate for further development as an anticancer agent. Research has shown that thiophene derivatives can induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell growth and survival. The presence of the methylsulfamoyl group may further enhance its ability to interact with cancer-specific targets, making it a promising candidate for oncology applications.

The development of new pharmaceutical agents relies heavily on understanding their interactions with biological targets at the molecular level. Computational modeling techniques have been increasingly used to predict how compounds like N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylpropanamide will bind to their targets and how these interactions influence their biological activity. These studies provide valuable insights into the structure-function relationships that govern drug action and help guide the design of more effective therapeutic agents.

The future prospects for N-{4-(2-methoxyethyl)(thiophen-3-yl)methylsulfamoylphenyl}-2-methylprobanide are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for a wide range of diseases.